Cas no 945840-68-6 (7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 945840-68-6
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD12401560
• CID: 1040835
• PubChem ID: 20595526
• Update Time: 2025-07-23

7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine
• 7-Chloro-4-methyl-6-azaindole
• DTXSID10609003
• CS-0061356
• A859329
• SY128750
• SCHEMBL2628869
• VMB84068
• AKOS015940612
• MFCD12401560
• 945840-68-6
• AMY9984
• AS-39129
• DB-359807

• MDL： MFCD12401560
• Inchi： 1S/C8H7ClN2/c1-5-4-11-8(9)7-6(5)2-3-10-7/h2-4,10H,1H3
• InChI Key： UDXLXOAPARBRHS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN2)C(C)=CN=1

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.52470

Additional information on 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine

Professional Introduction to 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 945840-68-6)

7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine, identified by the chemical identifier CAS No. 945840-68-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and methyl substituents in its molecular framework enhances its pharmacological profile, making it a valuable scaffold for drug discovery initiatives.

The 1H-pyrrolo[2,3-c]pyridine core structure is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which together contribute to the compound's unique electronic and steric properties. These properties are critical in determining its interactions with biological targets, such as enzymes and receptors. The 7-chloro substituent at the 7-position of the pyrrolopyridine ring introduces a region of electrophilicity, which can be exploited for further functionalization or for direct interaction with biological targets. Similarly, the 4-methyl group at the 4-position modulates the electronic distribution of the ring system, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine has emerged as a promising candidate due to its structural features that align well with the requirements of modern drug design. Its heterocyclic nature allows for diverse modifications, enabling chemists to tailor its properties for specific biological activities. For instance, the chloro group can be readily displaced by nucleophiles under appropriate conditions, facilitating the synthesis of derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine is its potential in targeting various disease pathways. Studies have demonstrated that pyrrolopyridine derivatives exhibit inhibitory effects on several key enzymes involved in cancer progression, inflammation, and infectious diseases. The 7-chloro substituent plays a crucial role in these interactions by serving as a hydrogen bond acceptor or an electrophilic center that can engage with nucleophilic residues on target proteins. Additionally, the 4-methyl group contributes to steric hindrance, optimizing binding interactions and improving selectivity against off-target molecules.

The pharmaceutical industry has been particularly interested in leveraging this compound's scaffold for developing small molecule inhibitors. Researchers have reported promising results in preclinical studies where derivatives of 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine have shown efficacy in reducing tumor growth and modulating inflammatory responses. These findings underscore the compound's potential as a lead molecule for further drug development. The ability to modify both the chloro and methyl substituents allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for optimization efforts.

Advances in synthetic methodologies have also contributed to the growing interest in 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives with minimal synthetic overhead. This accessibility has accelerated the discovery process, allowing researchers to rapidly explore new analogs and assess their biological activity. The combination of computational modeling and high-throughput screening has further streamlined this process, enabling faster identification of lead compounds.

The versatility of 7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine extends beyond oncology applications. Emerging research suggests that this compound may also have utility in treating neurological disorders and infectious diseases. Its ability to interact with diverse biological targets makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. For example, studies have indicated that certain derivatives exhibit neuroprotective effects by modulating neurotransmitter release or inhibiting aberrant signaling pathways associated with neurodegeneration.

In conclusion,7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 945840-68-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of both chloro and methyl substituents provides ample opportunities for further functionalization and optimization. As research continues to uncover new therapeutic applications for this compound,7-Chloro-4-methyl-1H-pyrrolo[2,3-c]pyridine is poised to play a pivotal role in shaping future drug development initiatives across multiple therapeutic areas.